Cas no 221905-28-8 (5-methyl-3-Benzofuranmethanol)

• Product Name: 5-methyl-3-Benzofuranmethanol
• CAS No: 221905-28-8
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1109294
• Update Time: 2024-07-25

5-methyl-3-Benzofuranmethanol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-Benzofuranmethanol
• 3-Benzofuranmethanol, 5-methyl-

• Inchi： 1S/C10H10O2/c1-7-2-3-10-9(4-7)8(5-11)6-12-10/h2-4,6,11H,5H2,1H3
• InChI Key： CQYMBAARSFSVSY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2C(CO)=C1

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 198.1±10.0 °C(Predicted)
• PSA: 33.37
• pka: 14.16±0.10(Predicted)